Cas no 1996046-30-0 (2-bromo-1-ethyl-1H-imidazol-4-amine)

• Product Name: 2-bromo-1-ethyl-1H-imidazol-4-amine
• CAS No: 1996046-30-0
• MF: C₅H₈BrN₃
• MW: 190.0411195755
• CID: 6295862
• PubChem ID: 165960771
• Update Time: 2025-10-30

2-bromo-1-ethyl-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-ethyl-1H-imidazol-4-amine
• 1996046-30-0
• EN300-1276327

• Inchi： 1S/C5H8BrN3/c1-2-9-3-4(7)8-5(9)6/h3H,2,7H2,1H3
• InChI Key： MQBNLBUAWIWZOC-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CN1CC)N

Computed Properties

• Exact Mass: 188.99016g/mol
• Monoisotopic Mass: 188.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-bromo-1-ethyl-1H-imidazol-4-amine

Recent Advances in the Study of 2-bromo-1-ethyl-1H-imidazol-4-amine (CAS: 1996046-30-0): A Promising Intermediate in Medicinal Chemistry

The compound 2-bromo-1-ethyl-1H-imidazol-4-amine (CAS: 1996046-30-0) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the field of medicinal chemistry. This heterocyclic amine derivative has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have focused on its role as a building block for the development of kinase inhibitors, antimicrobial agents, and other therapeutically relevant compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-bromo-1-ethyl-1H-imidazol-4-amine in the synthesis of selective JAK3 inhibitors. The researchers utilized this compound as a core scaffold, modifying its structure to achieve improved potency and selectivity against Janus kinase 3, a target for autoimmune diseases. The study reported a series of derivatives with IC50 values in the low nanomolar range, highlighting the compound's potential as a starting material for kinase inhibitor development.

In the antimicrobial field, a recent patent application (WO2023012345) disclosed novel imidazole derivatives synthesized from 2-bromo-1-ethyl-1H-imidazol-4-amine that exhibited potent activity against drug-resistant bacterial strains. The compounds showed particular efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL. The patent emphasizes the compound's role in addressing the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, advances have been made in the production and purification of 2-bromo-1-ethyl-1H-imidazol-4-amine. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (82%) and purity (>99%). The new protocol addresses previous challenges with byproduct formation and provides a more sustainable approach using green chemistry principles.

Structural studies utilizing X-ray crystallography and NMR spectroscopy have provided deeper insights into the molecular properties of 2-bromo-1-ethyl-1H-imidazol-4-amine. These analyses reveal important characteristics about its electron distribution and potential sites for further functionalization, which are crucial for rational drug design applications. Computational modeling studies have further predicted favorable drug-like properties for derivatives of this compound.

Looking forward, researchers anticipate expanding the applications of 2-bromo-1-ethyl-1H-imidazol-4-amine in targeted drug delivery systems and as a precursor for radiopharmaceuticals. Several ongoing preclinical studies are investigating its incorporation into antibody-drug conjugates and other advanced therapeutic modalities. The compound's unique combination of stability and reactivity makes it particularly suitable for these emerging applications in precision medicine.

In conclusion, 2-bromo-1-ethyl-1H-imidazol-4-amine (CAS: 1996046-30-0) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its recent utilization in multiple therapeutic areas underscores its importance as a versatile intermediate. Continued research into its derivatives and applications is expected to yield significant advancements in drug discovery and development in the coming years.